Cas no 2228825-70-3 (2,2-dimethyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine
• CAS No: 2228825-70-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6212802
• PubChem ID: 165758999
• Update Time: 2025-06-11

2,2-dimethyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine
• EN300-1730007
• 2,2-dimethyl-1-[2-(1H-pyrazol-1-yl)ethyl]cyclopropan-1-amine
• 2228825-70-3

• Inchi： 1S/C10H17N3/c1-9(2)8-10(9,11)4-7-13-6-3-5-12-13/h3,5-6H,4,7-8,11H2,1-2H3
• InChI Key： AZYLYQXYWBJVAF-UHFFFAOYSA-N
• SMILES： NC1(CCN2C=CC=N2)CC1(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine

Introduction to 2,2-dimethyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine (CAS No. 2228825-70-3) and Its Emerging Applications in Chemical Biology

The compound 2,2-dimethyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine (CAS No. 2228825-70-3) represents a fascinating molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative combines structural features from cyclopropanes, pyrazoles, and aliphatic amines, creating a unique scaffold with potential therapeutic applications. The presence of the pyrazole moiety, a well-known pharmacophore in medicinal chemistry, suggests promising interactions with biological targets, while the cyclopropane ring introduces rigidity that can modulate binding affinities and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of molecular diversity and structural novelty. Compounds featuring cyclopropane motifs have been explored for their ability to disrupt protein-protein interactions and enhance binding affinity due to the strained three-membered ring's conformational constraints. In parallel, pyrazole derivatives have demonstrated efficacy in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The integration of these two structural motifs into a single molecule like 2,2-dimethyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine (CAS No. 2228825-70-3) opens up novel avenues for exploring pharmacological activity.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The introduction of the pyrazolyl group at the ethyl chain's terminus not only enhances the compound's complexity but also provides a handle for further derivatization and optimization. This approach aligns with current trends in drug development, where multifunctional molecules are designed to interact with multiple targets or exhibit synergistic effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing small-molecule inhibitors or modulators. The cyclopropane ring's strain energy can be exploited to induce conformational changes in protein targets, potentially leading to tighter binding and improved selectivity. Meanwhile, the pyrazole scaffold offers opportunities for hydrogen bonding interactions with key residues in biological macromolecules. Such features are particularly valuable in designing molecules that can modulate enzyme activity or interfere with signaling pathways relevant to human diseases.

In light of recent research, compounds like 2,2-dimethyl-1-2-(1H-pyrazol-1-yl)ethylcyclopropan-1-amine (CAS No. 2228825-70-3) are being investigated for their potential in addressing unmet medical needs. For instance, studies have shown that pyrazole derivatives can exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The cyclopropane moiety further enhances these properties by improving solubility and metabolic stability while maintaining high binding affinity. These findings underscore the compound's significance as a scaffold for future drug discovery efforts.

The chemical biology community has also been exploring novel methods to evaluate the biological activity of such complex molecules. High-throughput screening (HTS) combined with structure-based drug design (SBDD) has enabled researchers to rapidly assess potential hits against a wide range of biological targets. Computational modeling techniques further aid in predicting how modifications to the core structure might influence activity profiles. This interdisciplinary approach is crucial for optimizing compounds like 2,2-dimethyl-1-2-(1H-pyrazol-1-y)ethylcyclopropane-lamine (CAS No. 2228825_70_3) for therapeutic use.

Another exciting direction involves leveraging this compound as a building block for libraries of analogs. By systematically varying substituents on the cyclopropane ring or the ethyl chain attached to it, researchers can generate diverse chemical space while retaining key pharmacological features. Such libraries are instrumental in identifying novel scaffolds with improved pharmacokinetic properties or enhanced target engagement. The flexibility offered by this molecular design allows for rapid exploration of structure-function relationships without compromising on biological relevance.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable access to complex heterocycles under mild conditions. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular frameworks efficiently. These innovations not only accelerate lead optimization but also reduce costs associated with traditional synthetic routes—a critical consideration given today's economic pressures on pharmaceutical companies worldwide.

In conclusion, 22 dimethyl 12( 11H pyrazol 11 yl ) ethylcyclopropa n11 amine( CAS No . 22288_2570_3 ) represents an intriguing example of how combining structural motifs from different classes of heterocycles can yield novel compounds with therapeutic potential . Its unique combination of cyclopropane rigidity , pyrazole functionality , and aliphatic amine groups positions it as a valuable scaffold for further exploration . As research progresses , we anticipate seeing more derivatives based on this core structure emerge as promising candidates for treating various human diseases . The continued development of efficient synthetic strategies will further facilitate access to related compounds , paving way toward next generation therapeutics .